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Compound of Interest

Compound Name: Nemorensine

Cat. No.: B15590645

For Researchers, Scientists, and Drug Development Professionals

Nemorensine, a pyrrolizidine alkaloid primarily isolated from plants of the Senecio genus, has
garnered attention within the scientific community for its potential biological activities. This
technical guide provides a comprehensive overview of its chemical properties, and available
biological data, presenting key information in a structured format for researchers and drug
development professionals.

Core Chemical and Physical Data

Nemorensine is chemically identified by the following properties:

Property Value Citation(s)
CAS Number 50906-96-2 [1]
Molecular Formula C18H27NOs

Molecular Weight 337.41 g/mol

Spectroscopic Data

The structural elucidation of Nemorensine has been supported by various spectroscopic
techniques. A study on the chemical constituents of Senecio nemorensis L. reported the use of
the following methods for structural analysis of its components:
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« Infrared (IR) Spectroscopy

o Ultraviolet (UV) Spectroscopy

o Mass Spectrometry (MS)

e Proton Nuclear Magnetic Resonance (*H NMR)

e Carbon-13 Nuclear Magnetic Resonance (*3C NMR)

» Distortionless Enhancement by Polarization Transfer (DEPT)[2]

Detailed spectral data, including specific chemical shifts and coupling constants for
Nemorensine, are crucial for its unambiguous identification and characterization. Researchers
should consult specialized databases and original research articles for this information.[3][4][5]

[6]7]

Biological Activity

While extensive quantitative data on the specific bioactivities of pure Nemorensine are limited
in the public domain, studies on extracts from Senecio nemorensis, from which Nemorensine
is derived, provide preliminary insights into its potential pharmacological effects.

Hypoglycaemic Activity

An investigation into the in vitro hypoglycaemic activity of Senecio nemorensis subsp.
stabianus revealed that the n-hexane extract exhibited a-amylase inhibition with an ICso value
of 291 ug/ml.[8] Further fractionation of this extract showed selective a-amylase inhibition with

ICso0 values ranging from 287 to 744 pug/ml.[8] It is important to note that these values represent
the activity of a crude extract and its fractions, and not of purified Nemorensine.

Experimental Protocols

Detailed experimental protocols are fundamental for the replication and advancement of
scientific research. The following outlines a general workflow for the isolation and analysis of
Nemorensine, based on standard phytochemical practices.

General Isolation and Analysis Workflow
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Caption: General workflow for the isolation, purification, and analysis of Nemorensine.

Potential Signaling Pathways

The precise molecular mechanisms and signaling pathways affected by Nemorensine have
not been extensively elucidated. However, as a pyrrolizidine alkaloid, its biological effects could
potentially involve interactions with various cellular targets. A common pathway implicated in
inflammation is the Nuclear Factor-kappa B (NF-kB) signaling pathway.[9][10][11][12][13]
Further research is required to determine if Nemorensine modulates this or other key signaling
cascades.

Hypothetical NF-kB Signaling Pathway Modulation
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Caption: Hypothetical modulation of the NF-kB signaling pathway by Nemorensine.
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Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute medical advice. The biological activities and toxicological properties of
Nemorensine require further rigorous investigation. As a pyrrolizidine alkaloid, it may possess
hepatotoxic properties, a characteristic of this class of compounds.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Nemorensine: A Technical Overview of a Pyrrolizidine
Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590645#nemorensine-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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